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Compound of Interest

Compound Name: Hydroxyalprazolam-d4

Cat. No.: B12403344

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and metabolic properties of the
primary active metabolites of alprazolam: 4-hydroxyalprazolam and a-hydroxyalprazolam. Due
to the ambiguity of "Hydroxyalprazolam-d4" in readily available scientific literature, this
document focuses on the well-characterized non-deuterated metabolites and includes data on
a-hydroxyalprazolam-d5 as a representative deuterated analog.

Core Chemical Properties

The following table summarizes the key chemical identifiers and properties of 4-
hydroxyalprazolam and a-hydroxyalprazolam.
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Property

4-
Hydroxyalprazolam

a-
Hydroxyalprazolam

a-
Hydroxyalprazolam
-d5

Molecular Formula

C17H13CIN4OJ[1][2]

C17H13CIN4OJ[3]

C17HsDsCIN4O

Molecular Weight 324.76 g/mol [4] 324.76 g/mol [5] 329.80 g/mol [6]
CAS Number 30896-57-2[1][2] 37115-43-8[3] 136765-24-7
8-chloro-1-methyl-6-
8-chloro-6-phenyl-4H-
phenyl-4H-[7][8] )
_ [7][8][9]triazolo[4,3-a] N
Formal Name [O]triazolo[4,3-a][7] ] ) Not specified
] ] [7][9]benzodiazepine-
[9]benzodiazepin-4-
1-methanol[3]
ol[2]
RS-4-
Synonyms Hydroxyalprazolam[10  U-40125[3][11] Not specified
]
Solubility (DMSO) 8 mg/mL[2] 20 mg/mL Not specified
Purity >95%][2] >98%][ 3] Not specified
Formulation A crystalline solid[2] A neat solid[3] Not specified
CC1=NN=C(N1C2=C OCC1=NN=C(N1C2=
C=C(Cl)C=C2C3=NC( CC=C(Cl)C=C2C3=N N
SMILES Not specified
0)C3=N1)C4=CC=CC CC3=N1)C4=CC=CC
=C4[12] =C4[13]
CEYGCFLPQFNPST- ZURUZYHEEMDQBU
InChl Key UHFFFAOYSA-N[2] -UHFFFAQYSA-N[3] Not specified

[10]

[11]

Metabolic Pathway of Alprazolam

Alprazolam is primarily metabolized in the liver by cytochrome P450 enzymes, specifically
CYP3A4 and CYP3AS5.[2][14] This process leads to the formation of two major active
metabolites: 4-hydroxyalprazolam and a-hydroxyalprazolam.[14] While CYP3A4 preferentially

forms 4-hydroxyalprazolam, CYP3A5 can produce both metabolites.[14][15] These
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hydroxylated metabolites are then further conjugated with glucuronic acid before being

excreted in the urine.[7]

Metabolic Pathway of Alprazolam
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Metabolic Pathway of Alprazolam

Experimental Protocols

The quantification of hydroxyalprazolam and its metabolites is crucial in clinical and forensic
toxicology. A common and robust method for this analysis is Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Solid Phase Extraction (SPE)

A widely used protocol for extracting alprazolam and its metabolites from plasma or urine

involves solid phase extraction.[16]
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o Sample Pre-treatment: Urine samples are often subjected to enzymatic hydrolysis to cleave
glucuronide conjugates and allow for the analysis of the total metabolite concentration.[17]

o Extraction:

o

Condition a mixed-mode cation exchange (MCX) SPE cartridge.

[¢]

Load the pre-treated sample onto the cartridge.

o

Wash the cartridge to remove interfering substances.

[e]

Elute the analytes of interest using an appropriate solvent mixture.[18]

o Dry Down and Reconstitution: The eluate is evaporated to dryness under a stream of
nitrogen and the residue is reconstituted in the mobile phase for LC-MS/MS analysis.[19]

LC-MS/MS Analysis

The following is a representative workflow for the analysis of hydroxyalprazolam.
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LC-MS/MS Analysis Workflow
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LC-MS/MS Workflow for Hydroxyalprazolam Analysis
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Chromatographic Separation:
e Column: A reversed-phase C18 column is typically used for separation.[19]

o Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., formic acid in
water) and an organic solvent (e.g., methanol or acetonitrile) is commonly employed.[19]

Mass Spectrometric Detection:
« lonization: Electrospray ionization (ESI) in the positive ion mode is generally used.[17]

» Detection: The analysis is performed using selected reaction monitoring (SRM) for high
selectivity and sensitivity. Two SRM transitions are typically monitored for each analyte and
internal standard to ensure accurate identification and quantification.[20]

 Internal Standard: A stable isotope-labeled internal standard, such as a-hydroxyalprazolam-
d5, is crucial for accurate quantification by correcting for matrix effects and variations in
extraction efficiency and instrument response.[6]

This technical guide provides foundational information for researchers and professionals
working with hydroxyalprazolam. The provided data and protocols offer a starting point for
further investigation and method development in the fields of drug metabolism,
pharmacokinetics, and analytical toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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